4-butyl-2H-[1,2,4]triazine-3,5-dione

• CAS No.: 61958-55-2
• Molecular Formula: C7H11N3O2
• Molecular Weight: 169.18 g/mol
• IUPAC Name: 4-butyl-2H-1,2,4-triazine-3,5-dione
• InChI: InChI=1S/C7H11N3O2/c1-2-3-4-10-6(11)5-8-9-7(10)12/h5H,2-4H2,1H3,(H,9,12)
• InChI Key: VSUMSEDFKCNERH-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C=NNC1=O

Description

4-butyl-2H-[1,2,4]triazine-3,5-dione is a useful research compound. Its molecular formula is C7H11N3O2 and its molecular weight is 169.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 50% sodium hydride suspension (4.8 g) in DMF (100 ml), compound 11a (15.5 g) dissolved in DMF (200 ml) is added drop by drop, maintaining the temperature at room temperature. After agitation for 2 hours, bromobutane (20 g) is added and the agitation continued for 12 hours. The reaction mixture is concentrated to dryness under vacuum at 60° C., taken up in water, and then extracted with methylene chloride. After concentration to dryness under vacuum, the oil is taken up in ethanol (100 ml), whereupon p-toluene-sulfonic acid (2 g) is added. After heating under reflux for 2 hours and leaving at room temperature for 12 hours, the reaction mixture is filtered. The precipitate is washed with an aqueous solution of sodium bicarbonate and water, and then dried in an oven under vacuum in order to give the compound 11b (8.7 g).